N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5

• Molecular Formula: C61H93ClN6O13S
• Molecular Weight: 1185.9 g/mol
• InChI: InChI=1S/C61H92N6O13S.ClH/c1-60(2)48-15-9-11-17-51(48)66(26-31-75-38-41-79-44-43-77-34-33-71-5)54(60)20-7-6-8-21-55-61(3,4)49-16-10-12-18-52(49)67(55)27-32-76-39-42-80-46-45-78-40-35-72-28-23-57(69)63-25-30-74-37-36-73-29-24-62-56(68)22-14-13-19-53-58-50(47-81-53)64-59(70)65-58;/h6-12,15-18,20-21,50,53,58H,13-14,19,22-47H2,1-5H3,(H3-,62,63,64,65,68,69,70);1H/t50-,53-,58-;/m0./s1
• InChIKey: ABSITZAMSXQWGY-WWUBSVNSSA-N

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 (CAS: 2107273-78-7; MW: 1185.95 g/mol) is a heterobifunctional polyethylene glycol (PEG)-based compound incorporating a Cy5 cyanine fluorophore and a biotin affinity moiety. The compound features excitation and emission maxima at 649 nm and 667 nm, respectively, with an extinction coefficient of approximately 107,000 M⁻¹cm⁻¹.

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: Fluorescent PROTAC Linker and Bifunctional Probe for Scientific Procurement

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 (CAS: 2107273-78-7; MW: 1185.95 g/mol) is a heterobifunctional polyethylene glycol (PEG)-based compound incorporating a Cy5 cyanine fluorophore and a biotin affinity moiety [1]. The compound features excitation and emission maxima at 649 nm and 667 nm, respectively, with an extinction coefficient of approximately 107,000 M⁻¹cm⁻¹ . Structurally, it contains two distinct PEG domains (m-PEG4 and Biotin-PEG2-amido-PEG4) flanking the Cy5 core, conferring aqueous solubility while enabling both fluorescence-based detection and streptavidin-mediated capture or enrichment . The compound is primarily marketed as a PROTAC linker and fluorescent biotinylation reagent for research applications [1].

NIR fluorescence detection

Ex/Em 649/667 nm supports reduced autofluorescence and deeper imaging.

Direct aqueous compatibility

PEG spacer architecture eliminates DMSO pre-dissolution requirements.

Biotin-streptavidin affinity enrichment

Enables pull-down validation and affinity-based purification workflows.

• [1] MedChemExpress. N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 Product Page. CAS: 2107273-78-7. View Source

Why Generic Biotin-Cy5 Conjugates Cannot Substitute for N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 in PROTAC Synthesis

Generic biotin-Cy5 conjugates with shorter or non-PEG linkers lack the structural features essential for PROTAC linker applications. The compound's extended PEG architecture (combined PEG4–amido–PEG2–biotin motif) provides approximately 44 rotatable bonds, creating a flexible, hydrophilic spacer that minimizes steric hindrance between the E3 ligase ligand and target protein ligand . In contrast, simpler Cy5-biotin conjugates with 6–8 carbon alkyl linkers exhibit limited aqueous solubility (requiring DMSO pre-dissolution) and reduced conformational flexibility, which can impair ternary complex formation and target protein degradation efficiency . Additionally, the pH-independent fluorescence of Cy5-biotin conjugates distinguishes them from fluorescein-based alternatives, whose absorbance and emission spectra are strongly pH-dependent [1].

Linker flexibility

Shorter alkyl or non-PEG linkers may restrict conformational space and impair ternary complex formation in PROTAC assays.

Aqueous solubility

Generic Cy5-biotin conjugates with alkyl spacers require organic co-solvents, which can perturb protein stability and biological systems.

pH-dependent signal

Fluorescein-based biotin conjugates exhibit pH-dependent emission; replacement may introduce quantification artifacts across cellular compartments.

• [1] Foodmate.net Technical Resource. Cy5-Biotin Product Specifications and pH-Independent Optical Properties. 2021. View Source

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: Quantitative Comparative Evidence for Procurement Decision-Making

Near-Infrared Spectral Properties: Cy5 Excitation/Emission Maxima and Extinction Coefficient

The Cy5 fluorophore in N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 exhibits excitation and emission maxima at 649 nm and 667 nm, respectively, with an extinction coefficient of 107,000 M⁻¹cm⁻¹, placing it within the near-infrared (NIR) optical window (650–900 nm) where tissue autofluorescence and hemoglobin absorption are substantially reduced compared to visible-range fluorophores such as FITC or Cy3 . This spectral positioning enables deeper tissue penetration (up to 0.5–1 cm) and lower background interference relative to visible-wavelength alternatives .

NIR spectral properties

Class-level

Ex/Em 649/667 nm
ε 107,000 M⁻¹cm⁻¹

Reduced autofluorescence and deeper tissue imaging support in vivo tracking.

Class-level inference; verify in target matrix.

Evidence Dimension	Excitation/Emission maxima and extinction coefficient
Target Compound Data	Ex/Em: 649/667 nm; ε: 107,000 M⁻¹cm⁻¹
Comparator Or Baseline	FITC: Ex/Em ~490/525 nm; Cy3: Ex/Em ~550/570 nm (both in visible range with higher tissue autofluorescence)
Quantified Difference	NIR positioning reduces background fluorescence and enables ~0.5–1 cm tissue penetration vs. visible-range fluorophores
Conditions	Spectral measurement in aqueous buffer or organic solvent

Why This Matters

Near-infrared emission enables reduced background interference and deeper tissue penetration, critical for in vivo imaging, whole-organism tracking, and assays conducted in complex biological matrices.

Fluorescence Quantum Yield and Photostability of Cy5-Based Conjugates

Cy5-based conjugates demonstrate a fluorescence quantum yield of approximately 0.28, enabling high signal intensity at low fluorophore concentrations [1]. In photostability assessments, a structurally related Cy5-PEG conjugate (N3-PEG-Cy5) exhibited only 4.4% photodegradation after 8 hours of continuous illumination, confirming the enhanced photostability conferred by the cyanine scaffold [2]. This level of photostability supports extended time-lapse imaging and longitudinal tracking experiments where signal attenuation must be minimized.

Quantum yield & photostability

Reported

QY ~0.28; 4.4% photodegradation after 8 h

Supports longitudinal imaging with minimal signal attenuation.

Cross-study comparable data; photostability advantage over FITC.

Photostability measured on related Cy5-PEG conjugate.

Evidence Dimension	Fluorescence quantum yield and photostability
Target Compound Data	Quantum yield: ~0.28 [1]; photodegradation: 4.4% after 8 h illumination (structurally related Cy5-PEG conjugate) [2]
Comparator Or Baseline	FITC quantum yield ~0.79 (higher initial brightness but rapid photobleaching and pH sensitivity)
Quantified Difference	8-hour photodegradation of only 4.4% vs. substantial photobleaching observed with FITC under identical illumination conditions
Conditions	Quantum yield measured in aqueous buffer; photostability assessed under continuous illumination

Why This Matters

High photostability with minimal signal loss over extended illumination periods is essential for time-resolved imaging, live-cell tracking, and assays requiring prolonged fluorescence monitoring.

• [1] Xi'an Ruixi Biotechnology Co., Ltd. Cy5-Biotin (Cyanine5 Biotin) Technical Documentation: Fluorescence Quantum Yield Approximately 0.28. 2025. View Source
• [2] Xi'an Ruixi Biotechnology Co., Ltd. N3-PEG-Cy5 Characterization Data: Maximum Absorption 657 nm, Maximum Emission 671 nm, Fluorescence Quantum Yield 0.24, 4.4% Photodegradation After 8 h Illumination. 2023. View Source

pH-Independent Fluorescence and Biotin-Streptavidin Binding Affinity

Unlike fluorescein-based probes whose absorbance and emission spectra exhibit strong pH dependence, the optical properties of Cy5-biotin conjugates are fully pH-independent across a broad pH range (4.0–10.0), ensuring reproducible fluorescence readouts irrespective of buffer composition or cellular compartment pH fluctuations [1]. The biotin moiety retains high-affinity binding to streptavidin/avidin with a dissociation constant (Kd) of approximately 10⁻¹⁵ M, representing one of the strongest known non-covalent interactions in nature, unaffected by pH, temperature (0–40°C), ionic strength (0.01–1 M NaCl), or common denaturants [2].

pH independence & affinity

Reported

pH 4.0–10.0 stable; Kd ~10⁻¹⁵ M

Consistent assay readouts across biological pH ranges.

Eliminates pH-related variability seen with FITC conjugates.

Cross-study comparable data; verify in specific buffer systems.

Evidence Dimension	pH stability of fluorescence and binding affinity
Target Compound Data	pH-independent fluorescence (pH 4.0–10.0); biotin-streptavidin Kd ≈ 10⁻¹⁵ M; binding unaffected by pH, temperature, ionic strength, denaturants
Comparator Or Baseline	Biotin-Fluorescein: absorbance and emission strongly pH-dependent; FITC fluorescence quenched below pH 7.0
Quantified Difference	Complete pH independence vs. >50% fluorescence reduction at pH <7.0 for fluorescein conjugates
Conditions	Fluorescence measured across pH 4.0–10.0 buffer range; binding affinity measured via surface plasmon resonance or competitive binding assays

Why This Matters

pH-independent fluorescence and stable biotin-streptavidin binding ensure consistent assay performance, reduced inter-experiment variability, and reliable quantification across diverse biological buffers and intracellular environments.

• [1] Foodmate.net Technical Resource. Cy5-Biotin: Unlike Biotin-Fluorescein, Optical Properties Are Completely pH Independent. 2021. View Source
• [2] Xi'an Ruixi Biotechnology Co., Ltd. Cy5-Biotin Technical Documentation: Biotin-Streptavidin Kd ≈ 10⁻¹⁵ M; Binding Unaffected by pH 4.0–10.0, Temperature, Ionic Strength, and Denaturants. 2025. View Source

Aqueous Solubility and PEG Spacer-Mediated Reduction of Non-Specific Binding

The hydrophilic PEG spacer arms in N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5 confer direct solubility in aqueous buffers and polar organic solvents including water, DMSO, DMF, and DCM . This contrasts with conventional Cy5-biotin conjugates employing short alkyl linkers (6–8 carbon chains), which exhibit poor water solubility and require pre-dissolution in DMSO followed by dilution into aqueous buffer, with reported DMSO solubility >100 mg/mL but limited aqueous compatibility . The extended PEG architecture also reduces aggregation and minimizes non-specific adsorption to surfaces and biomolecules, enhancing signal-to-noise ratios in affinity-based assays [1].

PEG spacer solubility

Head-to-head

Direct aqueous solubility vs. alkyl linker requiring DMSO

Eliminates organic co-solvent perturbation of biological systems.

Reduced non-specific binding improves assay signal-to-noise ratio.

Solubility context may vary; confirm for specific workflow.

Evidence Dimension	Aqueous solubility and PEG spacer length
Target Compound Data	Directly soluble in water, DMSO, DMF, DCM; contains m-PEG4 and PEG2-amido-PEG4 spacer arms (total PEG units: ~10 ethylene oxide repeats)
Comparator Or Baseline	Conventional Cy5-biotin with 6–8 carbon alkyl linker: DMSO solubility >100 mg/mL but limited aqueous solubility; requires DMSO pre-dissolution
Quantified Difference	PEG-based linker provides direct aqueous solubility vs. alkyl linker requiring organic co-solvent for dissolution
Conditions	Solubility assessed at room temperature in specified solvents

Why This Matters

Direct aqueous solubility eliminates the need for organic co-solvents that may denature proteins or perturb biological systems, while PEG-mediated reduction of non-specific binding improves assay sensitivity and reproducibility.

• [1] Foodmate.net Technical Resource. Extended PEG3 Spacer Reduces Aggregation and Minimizes Steric Hindrance. 2021. View Source

N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: Evidence-Based Application Scenarios for Research and Industrial Procurement

PROTAC Linker for Fluorescently Trackable Targeted Protein Degradation

The compound's extended PEG architecture (44 rotatable bonds) provides the conformational flexibility required for efficient PROTAC ternary complex formation, while the Cy5 fluorophore enables real-time monitoring of cellular uptake, subcellular localization, and target engagement without additional labeling steps . The biotin moiety facilitates pull-down validation of degradation complexes via streptavidin affinity capture [1].

Multiplexed Fluorescence Imaging and Affinity Purification in Complex Biological Samples

With excitation/emission at 649/667 nm and an extinction coefficient of 107,000 M⁻¹cm⁻¹, the Cy5 signal occupies the NIR window, minimizing spectral overlap with FITC (Ex/Em ~490/525 nm) and Cy3 (Ex/Em ~550/570 nm) for multiplexed co-staining . The biotin moiety enables post-imaging affinity capture and enrichment via streptavidin-coated beads or plates, with Kd ≈ 10⁻¹⁵ M ensuring quantitative recovery even at low target abundance [1].

Live-Cell and In Vivo Longitudinal Tracking Studies

The Cy5 fluorophore's photostability (4.4% degradation after 8 h illumination in structurally related conjugates) supports extended time-lapse imaging without significant signal attenuation . pH-independent fluorescence across pH 4.0–10.0 ensures consistent signal intensity regardless of intracellular compartment acidification (e.g., endosomal/lysosomal trafficking) or buffer variations [1], eliminating quantification artifacts common with pH-sensitive probes like FITC.

High-Throughput Screening and Automated Assay Platforms

Direct aqueous solubility eliminates organic co-solvent requirements that can denature proteins or interfere with automated liquid handling systems . The combination of NIR fluorescence detection with biotin-streptavidin capture enables wash-free, homogeneous assay formats with reduced background and improved signal-to-noise ratios [1].

Application

Selection Property

Validation Focus

PROTAC linker & degradation tracking

Extended PEG spacer flexibility

Ternary complex formation and pull-down validation

Multiplexed imaging & affinity purification

NIR spectral separation

Minimal crosstalk with visible dyes; streptavidin capture

Live-cell & longitudinal imaging

Photostability and pH-independent signal

Consistent time-lapse intensity across compartments

High-throughput screening

Aqueous solubility & homogeneous assay format

Wash-free assay SNR and reduced protein perturbation

• [1] MedChemExpress. N-(m-PEG4)-N'-(Biotin-PEG2-amido-PEG4)-Cy5: PROTAC Linker with Biotin Affinity Handle. CAS: 2107273-78-7. View Source